Tas-114: A Dual-Inhibitor Approach to Enhancing Fluoropyrimidine-Based Cancer Therapy
Tas-114: A Dual-Inhibitor Approach to Enhancing Fluoropyrimidine-Based Cancer Therapy
An In-depth Technical Guide on the Core Mechanism of Action in Cancer Cells
Executive Summary
Tas-114 is a novel, orally active small molecule that acts as a dual inhibitor of deoxyuridine triphosphatase (dUTPase) and dihydropyrimidine (B8664642) dehydrogenase (DPD).[1][2][3][4] This dual mechanism is designed to potentiate the antitumor effects of fluoropyrimidine-based chemotherapies, such as 5-fluorouracil (B62378) (5-FU), capecitabine (B1668275), and S-1. By inhibiting dUTPase, Tas-114 promotes the misincorporation of uracil (B121893) and 5-FU metabolites into DNA, leading to catastrophic DNA damage and subsequent cancer cell death.[5][6][7] Simultaneously, its inhibition of DPD, the rate-limiting enzyme in 5-FU catabolism, increases the bioavailability and therapeutic window of 5-FU.[8][9] This guide provides a comprehensive overview of the mechanism of action of Tas-114 in cancer cells, supported by preclinical and clinical data, detailed experimental methodologies, and visual representations of the key signaling pathways.
Core Mechanism of Action: Dual Inhibition of dUTPase and DPD
The primary anticancer mechanism of Tas-114 revolves around its ability to modulate the metabolic pathways of fluoropyrimidines, thereby enhancing their cytotoxic effects specifically in tumor cells.
dUTPase Inhibition: The "Gatekeeper" Override
Deoxyuridine triphosphatase (dUTPase) is a crucial enzyme that prevents the incorporation of uracil into DNA by hydrolyzing deoxyuridine triphosphate (dUTP) into deoxyuridine monophosphate (dUMP).[5][8] In the context of fluoropyrimidine therapy, dUTPase also catabolizes the 5-FU metabolite, 5-fluoro-2'-deoxyuridine (B1346552) triphosphate (FdUTP).
Tas-114 is a potent and competitive inhibitor of dUTPase.[1][9] By blocking the function of this "gatekeeper" protein, Tas-114 leads to an accumulation of intracellular dUTP and FdUTP.[6][7] This accumulation results in the erroneous incorporation of these nucleotides into the DNA of rapidly dividing cancer cells during replication.[6] The presence of uracil and 5-fluorouracil in the DNA backbone triggers a futile cycle of DNA repair, leading to DNA strand breaks, genomic instability, and ultimately, apoptosis.[7][10]
DPD Inhibition: Enhancing 5-FU Bioavailability
Dihydropyrimidine dehydrogenase (DPD) is the primary enzyme responsible for the catabolism of 5-FU.[8][9] High DPD activity can lead to rapid degradation of 5-FU, reducing its therapeutic efficacy. Tas-114 exhibits moderate and reversible inhibitory activity against DPD.[1][9] This inhibition slows down the breakdown of 5-FU, thereby increasing its plasma concentration and prolonging its exposure to tumor cells.[8][9] This allows for a reduction in the required dose of the fluoropyrimidine, potentially mitigating some of its associated toxicities.[8]
Signaling Pathways and Molecular Interactions
The following diagram illustrates the central role of Tas-114 in modulating the 5-FU metabolic pathway and inducing DNA damage in cancer cells.
Caption: Tas-114 dual mechanism of action.
Quantitative Data from Preclinical and Clinical Studies
The efficacy of Tas-114 in combination with fluoropyrimidines has been evaluated in various studies. The following tables summarize key quantitative findings.
Table 1: Preclinical Efficacy of Tas-114 in Combination with Fluoropyrimidines
| Cell Line | Combination Treatment | Outcome Measure | Result | Reference |
| Various Cancer Cell Lines | Tas-114 (1-10 µM) + FdUrd/5-FU | Cytotoxicity (IC50) | Dose-dependent increase in cytotoxicity | [2] |
| MX-1 Human Breast Cancer Xenograft | Tas-114 (37.5-1200 mg/kg/day) + Capecitabine (539 mg/kg/day) | Antitumor Activity | Dose-dependent increase in antitumor activity of Capecitabine | [2] |
Table 2: Phase 1 Clinical Trial Data of Tas-114 in Combination with S-1 in Advanced Solid Tumors (NCT01610479)
| Parameter | Value | Reference |
| Patient Population | 76 patients with advanced solid tumors | [11][12] |
| Maximum Tolerated Dose (MTD) | Tas-114 200 mg/m² + S-1 36 mg/m² | [11][12] |
| Recommended Dose (RD) | Tas-114 240 mg/m² + S-1 30 mg/m² | [11][12] |
| Common Treatment-Related Adverse Events | Anemia, lymphocytopenia, leukopenia, neutropenia, decreased appetite, rash, nausea, pigmentation disorder | [11] |
| Partial Response (PR) | 10 patients (NSCLC, pancreatic neuroendocrine tumor, gastric cancer, gallbladder cancer) | [11][12] |
Table 3: Phase 1 Clinical Trial Data of Tas-114 in Combination with Capecitabine in Advanced Solid Tumors (NCT02025803)
| Parameter | Value | Reference |
| Patient Population | 104 patients with advanced solid tumors (predominantly colorectal and breast cancer) | [13] |
| Maximum Tolerated Dose (MTD) | Tas-114 360 mg/m² BID + Capecitabine 380 mg/m² BID | [13] |
| Dose-Limiting Toxicities | Palmar-plantar erythrodysesthesia, rash | [13] |
| Partial Response (PR) | 2 patients (3.6%) in expansion cohorts; 3 patients (6.1%) in dose-escalation cohort | [13][14] |
| Stable Disease (SD) ≥6 weeks | 18 patients (32.7%) in expansion cohorts; 24 patients (48.9%) in dose-escalation cohort | [13][14] |
Table 4: Phase 2 Clinical Trial Data of Tas-114 in Combination with S-1 vs. S-1 Alone in Advanced NSCLC (NCT02855125)
| Parameter | Tas-114/S-1 Arm | S-1 Arm | Reference |
| Number of Patients | 64 | 63 | [5] |
| Median Progression-Free Survival (PFS) | 3.65 months | 4.17 months | [5][10] |
| Overall Response Rate (ORR) | 19.7% | 10.3% | [5][10] |
| Disease Control Rate (DCR) | 80.3% | 75.9% | [5][10] |
| Median Overall Survival (OS) | 7.92 months | 9.82 months | [5] |
Experimental Protocols
Detailed experimental protocols are crucial for the replication and validation of scientific findings. While specific, step-by-step laboratory protocols are proprietary to the conducting institutions, the following outlines the general methodologies employed in the preclinical and clinical evaluation of Tas-114.
In Vitro Cytotoxicity Assays
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Objective: To determine the effect of Tas-114 on the cytotoxicity of fluoropyrimidines in cancer cell lines.
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General Protocol:
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Cell Culture: Various human cancer cell lines (e.g., HeLa, NUGC-4, HT-29) are cultured in appropriate media and conditions.[4]
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Drug Treatment: Cells are seeded in multi-well plates and treated with a range of concentrations of Tas-114, a fluoropyrimidine (e.g., 5-FU or FdUrd), or a combination of both for a specified duration (e.g., 72 hours).[2]
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Viability Assessment: Cell viability is assessed using methods such as Crystal Violet staining, MTT assay, or CellTiter-Glo® luminescent cell viability assay.
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Data Analysis: The half-maximal inhibitory concentration (IC50) values are calculated to quantify the cytotoxic effects.
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Caption: In Vitro Cytotoxicity Experimental Workflow.
In Vivo Xenograft Studies
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Objective: To evaluate the in vivo antitumor efficacy of Tas-114 in combination with a fluoropyrimidine prodrug.
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General Protocol:
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Animal Model: Immunocompromised mice (e.g., BALB/c nude mice) are used.[4]
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Tumor Implantation: Human cancer cells (e.g., MX-1 breast cancer cells) are subcutaneously injected to establish xenograft tumors.[4]
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Treatment Administration: Once tumors reach a specified size, mice are randomized into treatment groups and receive oral administration of vehicle, Tas-114, capecitabine, or a combination of Tas-114 and capecitabine daily for a defined period (e.g., 14 days).[2]
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Tumor Measurement: Tumor volume is measured regularly throughout the study.
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Endpoint Analysis: At the end of the study, tumors are excised and weighed.
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Caption: In Vivo Xenograft Study Workflow.
Phase 1 Clinical Trial Design (Dose Escalation)
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Objective: To determine the MTD, RD, safety, and pharmacokinetic profile of Tas-114 in combination with a fluoropyrimidine.
-
General Protocol:
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Patient Eligibility: Patients with advanced solid tumors who have failed standard therapies are enrolled.[11][12]
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Study Design: A 3+3 dose-escalation design is typically used.[11]
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Dose Administration: Cohorts of 3-6 patients receive escalating doses of Tas-114 in combination with a fixed dose of S-1 or capecitabine.[11][13]
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DLT Monitoring: Patients are monitored for dose-limiting toxicities (DLTs) during the first cycle of treatment.
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MTD and RD Determination: The MTD is defined as the dose level at which <33% of patients experience a DLT. The RD for subsequent studies is then determined.[11][12]
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Pharmacokinetics: Blood samples are collected at various time points to analyze the pharmacokinetic profiles of Tas-114 and the co-administered drug.[11]
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Conclusion
Tas-114 represents a promising strategy to enhance the therapeutic index of widely used fluoropyrimidine-based chemotherapies. Its dual mechanism of action, involving the inhibition of both dUTPase and DPD, leads to increased DNA damage in cancer cells and improved bioavailability of 5-FU. Preclinical and clinical studies have demonstrated the potential of this combination therapy, although further investigation is warranted to optimize patient selection and treatment regimens for maximal clinical benefit. The data and methodologies presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals working to advance this and similar therapeutic approaches in oncology.
References
- 1. TAS-114, a First-in-Class Dual dUTPase/DPD Inhibitor, Demonstrates Potential to Improve Therapeutic Efficacy of Fluoropyrimidine-Based Chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. TAS-114 - Immunomart [immunomart.com]
- 4. TAS-114 | dUTPase inhibitor | DPD inhibitor | TargetMol [targetmol.com]
- 5. A randomized, phase 2 study of deoxyuridine triphosphatase inhibitor, TAS-114, in combination with S-1 versus S-1 alone in patients with advanced non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
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- 9. cancer-research-network.com [cancer-research-network.com]
- 10. A randomized, phase 2 study of deoxyuridine triphosphatase inhibitor, TAS-114, in combination with S-1 versus S-1 alone in patients with advanced non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 11. First-in-human phase 1 study of novel dUTPase inhibitor TAS-114 in combination with S-1 in Japanese patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. First-in-human phase 1 study of novel dUTPase inhibitor TAS-114 in combination with S-1 in Japanese patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
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